Cas no 946268-97-9 (ethyl 4-(4-methylphenyl)-3-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate)

ethyl 4-(4-methylphenyl)-3-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate structure

946268-97-9 structure

Product Name:ethyl 4-(4-methylphenyl)-3-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate

CAS No:946268-97-9

MF:C₂₃H₂₅N₃O₄S₂

MW:471.592303037643

CID:5443697

PubChem ID:42584818

Update Time:2023-11-22

ethyl 4-(4-methylphenyl)-3-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(4-methylphenyl)-3-[[4-(2-pyridinyl)-1-piperazinyl]sulfonyl]-2-thiophenecarboxylate
- ethyl 4-(4-methylphenyl)-3-{[4-(2-pyridyl)piperazino]sulfonyl}-2-thiophenecarboxylate
- VU0514159-1
- ethyl 3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)-4-(p-tolyl)thiophene-2-carboxylate
- STL095709
- HMS3505A22
- 946268-97-9
- F3222-2132
- ethyl 4-(4-methylphenyl)-3-(4-pyridin-2-ylpiperazin-1-yl)sulfonylthiophene-2-carboxylate
- AKOS004986000
- ethyl 4-(4-methylphenyl)-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
- ethyl 4-(4-methylphenyl)-3-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate
- Inchi： 1S/C23H25N3O4S2/c1-3-30-23(27)21-22(19(16-31-21)18-9-7-17(2)8-10-18)32(28,29)26-14-12-25(13-15-26)20-6-4-5-11-24-20/h4-11,16H,3,12-15H2,1-2H3
- InChI Key： NBTOQKNYLVNLJK-UHFFFAOYSA-N
- SMILES： S(C1=C(C(=O)OCC)SC=C1C1C=CC(C)=CC=1)(N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

Exact Mass: 471.12864863g/mol
Monoisotopic Mass: 471.12864863g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 32
Rotatable Bond Count: 7
Complexity: 728
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 116Å²

Experimental Properties

Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 662.0±65.0 °C(Predicted)
pka: 8.43±0.19(Predicted)

ethyl 4-(4-methylphenyl)-3-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3222-2132-2μmol	ethyl 4-(4-methylphenyl)-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate	946268-97-9	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3222-2132-5μmol	ethyl 4-(4-methylphenyl)-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate	946268-97-9	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3222-2132-10μmol	ethyl 4-(4-methylphenyl)-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate	946268-97-9	90%+	10μl	$69.0	2023-04-27
Life Chemicals	F3222-2132-20μmol	ethyl 4-(4-methylphenyl)-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate	946268-97-9	90%+	20μl	$79.0	2023-04-27
Life Chemicals	F3222-2132-1mg	ethyl 4-(4-methylphenyl)-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate	946268-97-9	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3222-2132-2mg	ethyl 4-(4-methylphenyl)-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate	946268-97-9	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3222-2132-3mg	ethyl 4-(4-methylphenyl)-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate	946268-97-9	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3222-2132-4mg	ethyl 4-(4-methylphenyl)-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate	946268-97-9	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3222-2132-5mg	ethyl 4-(4-methylphenyl)-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate	946268-97-9	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3222-2132-10mg	ethyl 4-(4-methylphenyl)-3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate	946268-97-9	90%+	10mg	$79.0	2023-04-27